Cas no 61177-44-4 (Clavulanate Lithium)

• Product Name: Clavulanate Lithium
• CAS No: 61177-44-4
• MF: C₈H₈LiNO₅
• MW: 205.093822479248
• CID: 827332
• PubChem ID: 23714647
• Update Time: 2025-08-05

Clavulanate Lithium Chemical and Physical Properties

Names and Identifiers

• Clavulanate Lithium
• Lithium (2R-(2alpha,3(Z),5alpha))-3-(2-hydroxyethylidene)-4-oxa-7-oxo-1-azabicyclo(3.2.0)heptane-2-carboxylate
• lithium [2R-(2alpha,3(Z),5alpha)]-3-(2-hydroxyethylidene)-4-oxa-7-oxo-1-azabicyclo[3.2.0]heptane-2-carboxylate
• lithium clavulanate
• HY-A0256B
• 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, lithium salt (1:1), (2R,3Z,5R)-
• NCGC00096009-01
• C16078
• Lithium(2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• DTXCID8026012
• 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid, 3-(2-hydroxyethylidene)-7-oxo-, monolithium salt, [2R-(2alpha,3Z,5alpha)]-
• 61177-44-4
• CHEMBL9306
• C-6661
• AKOS024258636
• Clavulanate (lithium)
• JMRXTGCDVQLAFM-JSYANWSFSA-M
• EINECS 262-639-3
• MS-20826
• A923973
• Tox21_111547
• DTXSID0046012
• Lithium (2R,5R,Z)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CAS-61177-44-4
• Clavulanate lithium salt, Antibiotic for Culture Media Use Only
• lithium;(2R,3Z,5R)-3-(2-hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylate
• CS-0103016
• 7V8MJK33EJ
• DA-51953

• Inchi： 1S/C8H9NO5.Li/c10-2-1-4-7(8(12)13)9-5(11)3-6(9)14-4;/h1,6-7,10H,2-3H2,(H,12,13);/q;+1/p-1/b4-1-;/t6-,7-;/m1./s1
• InChI Key： JMRXTGCDVQLAFM-JSYANWSFSA-M
• SMILES： O1/C(=C\CO)/[C@H](C(=O)[O-])N2C(C[C@@H]12)=O.[Li+]

Computed Properties

• Exact Mass: 205.05625079g/mol
• Monoisotopic Mass: 205.05625079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Clavulanate Lithium Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201-P280-P308+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 63
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Clavulanate Lithium

Professional Introduction to Compound with CAS No. 61177-44-4 and Product Name Clavulanate Lithium

The compound with the CAS number 61177-44-4 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, when formulated as Clavulanate Lithium, represents a novel approach to enhancing the efficacy of beta-lactam antibiotics, a class of drugs that are cornerstone treatments for a wide range of bacterial infections. Clavulanate Lithium is particularly noted for its ability to inhibit beta-lactamase enzymes, which are produced by certain bacteria to confer resistance to beta-lactam antibiotics such as penicillins and cephalosporins.

Recent advancements in the understanding of bacterial resistance mechanisms have highlighted the importance of combination therapies involving beta-lactamase inhibitors. The development of Clavulanate Lithium has been driven by the need for more effective and sustainable strategies to combat resistant bacterial strains. This compound has shown promise in preclinical studies, where it demonstrated a synergistic effect when paired with beta-lactam antibiotics, significantly improving treatment outcomes in vitro and in animal models.

The mechanism of action of Clavulanate Lithium involves its potent inhibition of beta-lactamase enzymes, thereby protecting the beta-lactam antibiotics from degradation. This protection allows the beta-lactam antibiotics to exert their antibacterial effects more effectively. The lithium salt form of clavulanate offers several advantages over other formulations, including improved solubility and bioavailability, which can enhance drug delivery and therapeutic efficacy.

Recent research has also explored the structural and chemical properties of Clavulanate Lithium, aiming to optimize its pharmacokinetic profile. Studies have shown that the lithium moiety interacts with the active site of beta-lactamase enzymes in a manner that enhances binding affinity and inhibitory activity. This insight has guided the development of newer analogs with improved properties, such as longer half-life and reduced toxicity.

In clinical settings, the use of Clavulanate Lithium in combination with beta-lactam antibiotics has shown encouraging results in treating infections caused by multidrug-resistant bacteria. Patients who have failed to respond to standard antibiotic regimens have reported significant improvements in their condition when treated with this combination therapy. The compound's ability to overcome resistance mechanisms makes it a valuable asset in the fight against bacterial infections, particularly those associated with high morbidity and mortality rates.

The synthesis and purification of Clavulanate Lithium have been refined through advanced chemical methodologies, ensuring high purity and consistency. Industrial-scale production adheres to stringent quality control measures to guarantee the safety and efficacy of the final product. Collaborative efforts between academic researchers and pharmaceutical companies have facilitated the translation of laboratory findings into clinical applications, underscoring the interdisciplinary nature of modern drug development.

Future research directions for Clavulanate Lithium include exploring its potential in treating infections caused by Gram-negative bacteria, which pose a significant challenge due to their inherent resistance mechanisms. Additionally, studies are underway to evaluate its efficacy in combination with other classes of antibiotics or antiseptics, aiming to develop broader-spectrum treatments that can address diverse bacterial infections.

The impact of Clavulanate Lithium extends beyond its immediate therapeutic applications. It serves as a model compound for understanding enzyme-inhibitor interactions, providing insights that can be applied to other drug discovery efforts. The development of this compound exemplifies the importance of innovative approaches in addressing global health challenges related to antibiotic resistance.

In summary, Clavulanate Lithium, derived from the compound with CAS No. 61177-44-4, represents a significant advancement in antibiotic therapy. Its ability to inhibit beta-lactamase enzymes offers a powerful tool in combating resistant bacterial strains, improving patient outcomes, and contributing to sustainable healthcare solutions. As research continues to uncover new applications and refine existing formulations, Clavulanate Lithium is poised to play an increasingly vital role in modern medicine.